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Compound of Interest

Compound Name: D-(+)-Cellobiose-13C

Cat. No.: B12395374

An In-depth Technical Guide to D-(+)-Cellobiose-13C

This guide provides a comprehensive overview of the physical and chemical properties of D-
(+)-Cellobiose-13C, tailored for researchers, scientists, and professionals in drug development.
It includes detailed data, experimental protocols, and visualizations of key applications.

Introduction

D-(+)-Cellobiose is a disaccharide composed of two B-glucose units linked by a [3-1,4 glycosidic
bond.[1][2] It is a reducing sugar and the primary repeating unit of cellulose.[2] The 3C-labeled
version, D-(+)-Cellobiose-13C, is a stable isotope-labeled compound used extensively as a
tracer for quantification in metabolic research and drug development.[3][4] It also serves as a
critical tool in structural studies of cellulose and its enzymatic degradation.[5][6] The
incorporation of 13C isotopes allows for non-radioactive tracking and analysis via mass
spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.[5][7]

Physical and Chemical Properties

The physical and chemical characteristics of D-(+)-Cellobiose-13C are summarized below. Note
that the molecular weight varies depending on the number and position of the 13C labels.

Table 1: Physical Properties of D-(+)-Cellobiose-**C and
Unlabeled Analog
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Property

Value

Source(s)

Appearance

White crystalline solid / powder

[8]1°]

Molecular Formula

Unlabeled: C12H22011Single
Label: C1113CH22011Fully
Labeled: 33C12H22011

[31(8][10][11]

Molecular Weight

Unlabeled: 342.30 g/mol D-
Cellobiose-1'-13C: 343.29 g/mol
D-Cellobiose-1-13C: 327.23
g/mol D-Cellobiose-13Ci2:
354.21 g/mol

[31(8][10][11][12]

Melting Point

223-230 °C (decomposes)239

°C (decomposes)

[2](8][13]

Solubility

Soluble in Water (H20) and
Dimethyl Sulfoxide
(DMSO).Water solubility: ~50
mg/mL

(21318l

Optical Activity (unlabeled)

[a]/D +34 £1 (c = 10% w/v in
H20)

[2]

Storage (Powder)

0 to 8 °C (short term)-20°C for

up to 3 years

[3](8]

Storage (In Solvent)

-80°C for up to 6 months-20°C

for up to 1 month

[3]

Table 2: Chemical and Identification Properties
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Property Value Source(s)

4-0O-3-D-glucopyranosyl-D-
IUPAC Name b-D-glucopy Y [1][2]
glucose

D-(+)-Cellobiose-13C, 4-O-
Synonyms beta-D-glucopyranosyl-D-[1- [10][14]

13C]glucose

Unlabeled: 528-50-7D-

CAS Number Cellobiose-1'-13C: 2892630-35-  [8][9]
0

Purity Typically 298% (by HPLC) [2][10]

Isotopic Enrichment Typically =99 atom % 13C [8]

Experimental Protocols

Detailed methodologies are crucial for the effective use of D-(+)-Cellobiose-13C in research.

Preparation of Stock and In Vivo Formulations

Due to its utility in biological systems, preparing appropriate formulations is a common
requirement. The following protocols are provided as a reference.[3]

a) Stock Solution Preparation (e.g., 10 mM in DMSO):

Calculate the required mass of D-(+)-Cellobiose-13C based on its specific molecular weight
(e.g., for MW 343.29, use 3.43 mg for 1 mL of 10 mM solution).

e Add the calculated mass to a sterile vial.
e Add the required volume of DMSO to the vial.
» \Vortex or sonicate gently until the solid is completely dissolved.

 Aliquot the stock solution into smaller volumes for routine use and store at -20°C or -80°C to
avoid repeated freeze-thaw cycles.[3]
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b) Example In Vivo Injection Formulation (10% DMSO, 5% Tween 80, 85% Saline):

Begin with a prepared stock solution in DMSO.

For a final volume of 1 mL, combine 100 pL of the DMSO stock solution with 50 pL of Tween
80.

Mix thoroughly until the solution is clear.

Add 850 pL of saline (0.9% NaCl in ddH20) and mix again to achieve a homogenous
solution.

It is recommended to prepare this formulation fresh on the day of use.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a primary technique for analyzing 3C-labeled compounds.

a) Objective: To confirm isotopic incorporation and study molecular interactions.

b) Methodology for Solution-State 13C NMR:

Sample Preparation: Dissolve a sufficient amount of D-(+)-Cellobiose-13C in a deuterated
solvent, typically Deuterium Oxide (D20), to a concentration of approximately 10-20 mg/mL.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 500 MHz or 600 MHZz).[12]

Data Acquisition: Record a standard one-dimensional 13C NMR spectrum. For more detailed
structural assignment, two-dimensional experiments like tH-13C HSQC (Heteronuclear Single
Quantum Coherence) can be performed.[12][15]

Analysis: The resulting spectrum will show signals for the 13C-enriched carbon atoms. The
chemical shifts can be compared to unlabeled standards and used to study interactions with
other molecules, such as metal ions, by observing changes in chemical shift (Ad).[5]

Applications and Experimental Workflows
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D-(+)-Cellobiose-13C is integral to several research applications. The following diagrams

illustrate key experimental workflows.
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Caption: General workflow for preparing D-(+)-Cellobiose-3C solutions for research.
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Caption: Use of D-(+)-Cellobiose-13C in cellulose degradation pathway analysis.
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Caption: Conceptual workflow for metabolic tracing using D-(+)-Cellobiose-*3C.
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Safety and Handling

According to available safety data sheets, D-(+)-Cellobiose is not classified as a hazardous
substance.[16][17] However, standard laboratory safety practices should always be observed.

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses, gloves, and
lab coats to prevent skin and eye contact.[9]

o Handling: Avoid dust formation during handling.[9][16] Use in a well-ventilated area.

o Fire Safety: Use water spray, carbon dioxide, dry chemical, or alcohol-resistant foam for
extinction.[18]

» Disposal: Dispose of chemical waste in accordance with local, regional, and national
regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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